Cas no 802919-04-6 (1H-Pyrazol-3-amine, 5-(4-methoxyphenyl)-4-phenyl-)

• Product name: 1H-Pyrazol-3-amine, 5-(4-methoxyphenyl)-4-phenyl-
• CAS No: 802919-04-6
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• CID: 705930
• PubChem ID: 11207817

1H-Pyrazol-3-amine, 5-(4-methoxyphenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-(4-methoxyphenyl)-4-phenyl-
• 5-(4-methoxyphenyl)-4-phenyl-1H-pyrazol-3-amine
• 802919-04-6
• DTXSID30458813
• CTK3E5803
• SCHEMBL19926114

• Inchi： InChI=1S/C16H15N3O/c1-20-13-9-7-12(8-10-13)15-14(16(17)19-18-15)11-5-3-2-4-6-11/h2-10H,1H3,(H3,17,18,19)
• InChI Key： KWWJSSNJYYQSBQ-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=C(C(=NN2)N)C3=CC=CC=C3

Computed Properties

• Exact Mass: 265.121512110g/mol
• Monoisotopic Mass: 265.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.9Ų